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Compound of Interest

Compound Name:
D-Alanine ethyl ester

hydrochloride

Cat. No.: B556077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for D-
Alanine ethyl ester hydrochloride (CAS No. 6331-09-5). The following sections detail the

physical and chemical properties, hazard identification, handling and storage procedures,

exposure controls, and emergency measures. This document is intended to supplement, not

replace, institutional safety protocols and a thorough review of the full Safety Data Sheet (SDS)

before use. Information from related isomers (L- and DL-forms) has been included where

specific data for the D-isomer is not available, a fact that should be noted with caution.

Physicochemical Properties
A summary of the known physical and chemical properties of D-Alanine ethyl ester
hydrochloride is presented in Table 1. This data is essential for the proper design of

experiments and for understanding the compound's behavior under various conditions.
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Property Value Reference

Chemical Formula C₅H₁₁NO₂·HCl [1]

Molecular Weight 153.61 g/mol [1]

Appearance White to off-white solid/powder [2]

Melting Point 78 - 83 °C [2]

Purity ≥ 98% [1]

Optical Rotation [α]²⁰/D = -2 ± 2° (c=5 in water) [2]

Solubility
Soluble in DMSO (175 mg/mL

with sonication)
[3]

Hygroscopicity Hygroscopic [4]

Hazard Identification and Classification
D-Alanine ethyl ester hydrochloride is classified as a hazardous substance. The known

hazard statements are summarized in Table 2. Researchers should assume the compound is

irritating to the eyes, skin, and respiratory system.

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Respiratory Irritation H335 May cause respiratory irritation

Signal Word: Warning

Safe Handling and Storage
Proper handling and storage are critical to minimizing exposure and maintaining the integrity of

D-Alanine ethyl ester hydrochloride.

Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/d-alanine-ethyl-ester-hydrochloride-6331-09-5
https://www.scbt.com/p/d-alanine-ethyl-ester-hydrochloride-6331-09-5
https://www.chemimpex.com/products/12380
https://www.chemimpex.com/products/12380
https://www.scbt.com/p/d-alanine-ethyl-ester-hydrochloride-6331-09-5
https://www.chemimpex.com/products/12380
https://www.medchemexpress.com/d-alanine-ethyl-ester-hydrochloride.html
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL11020~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2021:17:27~~DL-Alanine%20ethyl%20ester%20hydrochloride~~
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles or a

face shield, chemical-resistant gloves, and a lab coat.[4] For operations that may generate

dust, a NIOSH-approved respirator is recommended.[6]

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.[4] Wash hands

thoroughly after handling.[7] Do not eat, drink, or smoke in the laboratory.[7]

Dust Control: Minimize dust generation and accumulation.[8]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Moisture: Protect from moisture as the substance is hygroscopic.[6] Storing under an inert

atmosphere like argon is recommended.[6]

Temperature: Recommended storage is at ambient temperature or refrigerated (0 - 8 °C).[2]

[3] For solutions in solvent, store at -20°C for up to one month or -80°C for up to six months.

[3]

Incompatible Materials: Store away from strong oxidizing agents.[6]

The logical workflow for safe handling of D-Alanine ethyl ester hydrochloride is illustrated in

the following diagram.
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Safe Handling Workflow for D-Alanine Ethyl Ester Hydrochloride

Preparation

Handling

Storage & Disposal

Review SDS and Protocols

Assess Risks

Select Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Minimize Dust Generation

Avoid Contact with Skin, Eyes, and Clothing

Practice Good Housekeeping

Store in a Tightly Sealed Container

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations
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Emergency Response Protocol

Incident Occurs

Immediate Response Containment & Cleanup (Spill)

Follow-up

Spill or Exposure

Evacuate Area (if necessary) Administer First Aid Wear Appropriate PPE

For Spills

Notify Supervisor/Emergency Services

Document Incident

Contain Spill

Collect Material

Decontaminate Area

Dispose of Waste Properly

Review and Revise Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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